methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate

• IUPAC Name: methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate
• InChI: InChI=1S/C18H15N3O2/c1-23-18(22)14-7-9-15(10-8-14)21-17-11-16(19-12-20-17)13-5-3-2-4-6-13/h2-12H,1H3,(H,19,20,21)
• InChI Key: PVNYPHXWWZUNPX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC2=NC=NC(=C2)C3=CC=CC=C3
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol

Description

Methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate, also known as MPB, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme protein kinase CK2, which is involved in various cellular processes such as cell growth, proliferation, and differentiation.

Mechanism of Action

Methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate binds to the ATP-binding site of CK2 and inhibits its activity by preventing the transfer of phosphate groups from ATP to its target proteins. This leads to the modulation of downstream signaling pathways and cellular functions that are regulated by CK2.
Biochemical and Physiological Effects:
methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate has been shown to modulate various cellular processes such as cell growth, proliferation, differentiation, apoptosis, and DNA damage response. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation and neurodegeneration in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate in lab experiments is its potency and specificity towards CK2, which allows for the selective modulation of downstream signaling pathways and cellular functions. However, one limitation is its potential off-target effects on other kinases or proteins that share similar ATP-binding sites with CK2.

Future Directions

There are several future directions for the use of methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate in scientific research. One direction is to investigate its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Another direction is to develop more potent and selective inhibitors of CK2 that can overcome the limitations of methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate. Additionally, the development of new methods to deliver methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate to specific tissues or cells could enhance its therapeutic efficacy and reduce potential side effects.

Synthesis Methods

Methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate can be synthesized through a multi-step process that involves the reaction of 4-aminobenzoic acid with 6-phenylpyrimidin-4-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with methyl iodide to yield methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate.

Scientific Research Applications

Methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate has been extensively used in scientific research as a tool to study the role of protein kinase CK2 in various cellular processes. It has been shown to inhibit CK2 activity in vitro and in vivo, leading to the modulation of downstream signaling pathways and cellular functions. methyl 4-[(6-phenylpyrimidin-4-yl)amino]benzoate has also been used to investigate the role of CK2 in cancer, inflammation, and neurodegenerative diseases.